Cas no 5365-14-0 (2,2-Dichlorocyclopropane-1-carboxylic acid)

• Product name: 2,2-Dichlorocyclopropane-1-carboxylic acid
• CAS No: 5365-14-0
• MF: C₄H₄CL₂O₂
• MW: 154.97900
• MDL: MFCD00180924
• CID: 375980
• PubChem ID: 2794975

2,2-Dichlorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dichloro-cyclopropanecarbo-xylic acid
• Cyclopropanecarboxylicacid, 2,2-dichloro-
• 2,2-Dichlorocyclopropane-1-carboxylic acid
• (2,2-dichlorocyclopropyl)carboxylic acid
• 2,2-dichloro-1-cyclopropanecarboxylic acid
• 2,2-Dichloro-cyclopropane-1-carboxylic acid
• 2,2-dichloro-cyclopropanecarboxylic acid
• F0797-0094
• gem-Dichlorocyclopropanecarboxylic acid
• HMS560J10
• EN300-00130
• DTXSID20383509
• Maybridge1_006720
• DTXSID10900966
• AKOS000121916
• Z56983732
• CS-0307437
• MFCD00180924
• SCHEMBL21019008
• FT-0735977
• SCHEMBL302705
• 5365-14-0
• 2,2-DICHLORO-CYCLOPROPANECARBOXYLICACID
• AKOS016043099
• AT10912
• NoName_11
• SCHEMBL11710554
• BS-12797
• 2,2-dichlorocyclopropanecarboxylic acid

• MDL： MFCD00180924
• Inchi： InChI=1S/C4H4Cl2O2/c5-4(6)1-2(4)3(7)8/h2H,1H2,(H,7,8)
• InChI Key： GVGFEJPTKINGLP-UHFFFAOYSA-N
• SMILES： C1C(C(=O)O)C1(Cl)Cl

Computed Properties

• Exact Mass: 153.95900
• Monoisotopic Mass: 153.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: NA
• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76-77 ºC (cyclohexane )
• Boiling Point: 227.2±30.0 ºC (760 Torr),
• Flash Point: 91.2±24.6 ºC,
• Refractive Index: 1.539
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 37.30000
• LogP: 1.26480

2,2-Dichlorocyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2,2-Dichlorocyclopropane-1-carboxylic acid Customs Data

• HS CODE：2916209090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2,2-Dichlorocyclopropane-1-carboxylic acid

Introduction to 2,2-Dichlorocyclopropane-1-carboxylic acid (CAS No. 5365-14-0)

2,2-Dichlorocyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 5365-14-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural properties and versatile applications in synthetic chemistry and drug development. The presence of two chlorine atoms at the 2-position of the cyclopropane ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound’s structure, featuring a three-membered cyclopropane ring substituted with two chlorine atoms and a carboxylic acid functional group at the 1-position, contributes to its utility in various chemical transformations. The cyclopropane ring is known for its high ring strain, which facilitates ring-opening reactions under appropriate conditions. This characteristic has been exploited in the development of novel synthetic pathways, particularly in the construction of more elaborate molecular architectures.

In recent years, 2,2-Dichlorocyclopropane-1-carboxylic acid has been explored as a precursor in the synthesis of bioactive molecules. Its incorporation into larger scaffolds allows for the creation of compounds with potential pharmacological properties. For instance, researchers have investigated its use in generating derivatives that exhibit antimicrobial and anti-inflammatory activities. The carboxylic acid moiety provides a site for further functionalization, enabling the attachment of various substituents that can modulate biological activity.

The compound’s reactivity also makes it a candidate for use in polymer chemistry. Specifically, its ability to undergo ring-opening polymerization has been studied for the development of novel polymers with tailored properties. These polymers could find applications in materials science, particularly in the creation of advanced coatings or adhesives that exhibit enhanced durability and chemical resistance.

Advances in computational chemistry have further highlighted the significance of 2,2-Dichlorocyclopropane-1-carboxylic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of drug candidates. By predicting how this compound might bind to specific enzymes or receptors, researchers can optimize its structure to improve efficacy and reduce side effects. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The synthesis of 2,2-Dichlorocyclopropane-1-carboxylic acid itself is an area of active interest. Traditional methods often involve chlorination reactions on cyclopropanecarboxylic acid derivatives, but newer approaches are focused on greener and more efficient pathways. For example, catalytic methods that minimize waste and energy consumption are being developed to enhance sustainability in its production. These innovations align with broader trends in chemical manufacturing aimed at reducing environmental impact while maintaining high yields and purity.

In conclusion, 2,2-Dichlorocyclopropane-1-carboxylic acid (CAS No. 5365-14-0) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its role in advancing both fundamental chemistry and applied science.